Cas no 5069-56-7 (2-Quinoxalinecarboxamide,N-[3-(diethylamino)propyl]-, 1,4-dioxide)

2-Quinoxalinecarboxamide,N-[3-(diethylamino)propyl]-, 1,4-dioxide structure
5069-56-7 structure
Product Name:2-Quinoxalinecarboxamide,N-[3-(diethylamino)propyl]-, 1,4-dioxide
CAS No:5069-56-7
MF:C10H14O
MW:150.217563152313
CID:381851
PubChem ID:255195
Update Time:2025-04-19

2-Quinoxalinecarboxamide,N-[3-(diethylamino)propyl]-, 1,4-dioxide Chemical and Physical Properties

Names and Identifiers

    • 2-Quinoxalinecarboxamide,N-[3-(diethylamino)propyl]-, 1,4-dioxide
    • NSC-80511
    • m-Cymen-8-ol
    • m-Cymenol
    • 2-(m-Tolyl)propan-2-ol
    • 5208-37-7
    • 2-(3-methylphenyl)propan-2-ol
    • EN300-1830390
    • 5069-56-7
    • 2-(3-Tolyl)-2-propanol
    • SCHEMBL2538414
    • NARIBLVZTLPQJB-UHFFFAOYSA-N
    • 2-(3-Methylphenyl)-2-propanol
    • DTXSID601016804
    • Benzenemethanol, .alpha.,.alpha.,3-trimethyl-
    • NSC 80511
    • NSC80511
    • Inchi: 1S/C10H14O/c1-8-5-4-6-9(7-8)10(2,3)11/h4-7,11H,1-3H3
    • InChI Key: NARIBLVZTLPQJB-UHFFFAOYSA-N
    • SMILES: OC(C)(C)C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 150.104
  • Monoisotopic Mass: 150.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.979
  • Boiling Point: 204.8°Cat760mmHg
  • Flash Point: 102.7°C
  • Refractive Index: 1.516
  • LogP: 2.54940
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